Cas no 142738-94-1 (1-methoxy-3-(trifluoromethoxy)benzene)

1-methoxy-3-(trifluoromethoxy)benzene Properties

Names and Identifiers

• 1-Methoxy-3-(trifluoromethoxy)benzene
• 3-(TRIFLUOROMETHOXY)ANISOLE
• Benzene, 1-methoxy-3-(trifluoromethoxy)-
• trifluoro(3-methoxyphenoxy)methane
• PubChem4158
• 3-trifluoromethoxyanisole
• KSC494O1J
• OKSRAPDSZKICKZ-UHFFFAOYSA-N
• CL8955
• 1-methoxy-3-trifluoromethoxy-benzene
• SBB091373
• VZ26124
• AS04226
• LF10316
• AM61311
• TRA0055727
• 1-methoxy-3-(trifluoromethoxy)benzene
• 142738-94-1
• DTXSID70380407
• SCHEMBL13322158
• SCHEMBL1526052
• TYNIGDCOFCWSQD-UHFFFAOYSA-N
• AKOS006228600
• CS-W015820
• MFCD01631504
• AS-46151
• A807957
• 1-methoxy-3-(trifluoromethyloxy)benzene
• FT-0643346
• 1-Methoxy-3-(trifluoromethoxy)Benzene
• 3-(Trifluoromethoxy)anisole
• +Expand

• MDL： MFCD01631504
• InChIKey： OKSRAPDSZKICKZ-UHFFFAOYSA-N
• Inchi： 1S/C8H7F3O2/c1-12-6-3-2-4-7(5-6)13-8(9,10)11/h2-5H,1H3
• SMILES： FC(OC1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 192.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.04
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.59380
• PSA: 18.46000
• Refractive Index: 1.434
• Boiling Point: 162 ºC
• Melting Point: No data available
• Flash Point: 58 ºC
• Color/Form: No data available
• Density: 1.249

1-methoxy-3-(trifluoromethoxy)benzene Security Information

• Symbol: GHS07
• Safety Term：S26-36/37/39
• Safety Instruction： S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT, FLAMMABLE

1-methoxy-3-(trifluoromethoxy)benzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether